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Standard Operating Procedure: TH34 Disposal
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Compound of Interest

Compound Name: TH34

cat. No.: B611328

Disclaimer:This document provides guidance for the proper disposal of the research chemical
designated as TH34. As "TH34" is a hypothetical substance, this procedure is based on best
practices for the disposal of potent, hazardous research chemicals. Always consult the specific
Safety Data Sheet (SDS) for any chemical before handling and disposal. All laboratory
personnel handling TH34 must be trained on this procedure and the associated hazards.

Essential Safety and Logistical Information

All chemical waste is considered hazardous until confirmed otherwise.[1][2] Improper disposal
of chemical waste can pose significant risks to human health and the environment.[3][4] This
procedure outlines the necessary steps for the safe handling and disposal of TH34 waste,
including solids, liquids, and contaminated labware.

Immediate Safety Precautions:
e Always handle TH34 and its waste in a designated fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, double gloves,
and safety glasses.

» Avoid inhalation of dust or vapors.
» Prevent contact with skin and eyes.

¢ In case of a spill, immediately follow the laboratory's spill response procedure. Spilled
chemicals and cleanup materials must be disposed of as hazardous waste.[1][2]
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TH34 Waste Characterization

For the purpose of this SOP, TH34 is assumed to be a potent kinase inhibitor with the following
hazardous characteristics. This information should be confirmed with the actual SDS if one
becomes available.

Assumed . . )
Property L Disposal Consideration
Value/Characteristic

Minimize dust generation

Physical State Solid (powder) ) ]
during handling.
Aqueous solutions should not

Solubility Soluble in DMSO, Methanol be disposed of down the drain.
[51[6]
Requires special handling and

Toxicit Acutely toxic (P-listed waste disposal as acute hazardous

oxici
y category assumed) waste. Cannot be disposed of
in regular trash.[1]
Not considered corrosive.
. However, waste mixtures
pH of 1% Solution 50-7.0

should be checked for

corrosivity.

Stable under normal _ _
Segregate from incompatible

Reactivity conditions. Avoid strong ,
chemicals.[7][8]

oxidizing agents.

Prevent release to the
Environmental Hazard Very toxic to aquatic life.[3] environment. Do not dispose

of down the drain.[5]

Step-by-Step Disposal Procedures
Solid TH34 Waste

This includes expired pure TH34, contaminated weighing paper, and other solid materials that
have come into direct contact with TH34.
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o Container Selection: Use a designated, leak-proof, and sealable solid waste container made
of a compatible material (e.g., high-density polyethylene).

» Labeling: As soon as the first item of waste is placed in the container, affix a "Hazardous
Waste" label.[8][9] The label must include:

The words "Hazardous Waste"

[e]

o

The chemical name: "TH34 (Acute Hazardous Waste)"

[¢]

All constituents by percentage.

[e]

The date accumulation begins.

e Accumulation: Keep the container sealed at all times, except when adding waste.[8][9] Store
the container in a designated Satellite Accumulation Area within the lab, at or near the point
of generation.[10][11]

» Disposal Request: Once the container is 90% full, submit a chemical waste pickup request to
your institution's Environmental Health and Safety (EHS) office.[12]

Liquid TH34 Waste

This includes solutions containing TH34, such as stock solutions, experimental reaction
mixtures, and the first rinse of contaminated glassware.[5]

o Container Selection: Use a designated, leak-proof, and sealable liquid waste container with a
screw cap. Ensure the container is compatible with the solvents used (e.g., a glass bottle for
organic solvents).

e Labeling: Immediately label the container with a "Hazardous Waste" label, listing all chemical
components and their approximate percentages (e.g., "TH34, Methanol, Water").[8]

e Segregation: Do not mix incompatible waste streams. For example, halogenated and non-
halogenated solvent waste should be collected separately.

e Accumulation: Keep the container sealed and stored in secondary containment (e.g., a
plastic tub) within the Satellite Accumulation Area.[5]
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o Disposal Request: When the container is 90% full, arrange for pickup through EHS.

Contaminated Labware and Sharps

e Glassware:

o The first rinse of any glassware that has contained TH34 must be collected as hazardous
liquid waste.[5]

o Subsequent rinses can be disposed of down the drain, provided the pH is between 5.5
and 11.0 and no other hazardous materials are present.[5][6]

o Empty containers that held acute hazardous waste must be triple-rinsed before being
disposed of as regular trash.[2]

o Sharps: Needles, syringes, and other sharps contaminated with TH34 must be placed in a
designated sharps container for hazardous chemical waste. Do not place these in a
biohazardous sharps container.

e PPE: Used gloves, disposable lab coats, and other contaminated PPE should be collected in
a sealed bag or container labeled as "TH34 Contaminated Debris" and disposed of as solid
hazardous waste.

Experimental Protocol: Preparation of TH34 Waste
for Disposal

This protocol details the steps for collecting and preparing a typical liquid waste stream
containing TH34 for disposal.

Objective: To safely collect and label a liquid waste container of TH34 in a methanol/water
solvent.

Materials:
» Designated glass waste bottle with screw cap.

e Hazardous waste label.
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Secondary containment bin.
Funnel (to be removed after use).

Personal Protective Equipment (PPE).

Procedure:

Preparation: In a certified chemical fume hood, place the designated glass waste bottle
inside a secondary containment bin.

Labeling: Fill out a hazardous waste label with "Hazardous Waste," the date, your name, and
the lab location. List the constituents as "Methanol (~80%), Water (~20%), TH34 (<1%)".
Affix the label to the bottle.

Waste Collection: Carefully pour the liquid waste from your experiment into the waste bottle
using a funnel.

Sealing: Once the waste has been added, immediately remove the funnel and securely
fasten the screw cap on the bottle. The container must remain closed except when adding
waste.[8]

Storage: Store the sealed waste container in the secondary containment bin within your
designated Satellite Accumulation Area.

Pickup: When the bottle is 90% full, complete and submit a chemical waste pickup request
form to your institution's EHS department.

TH34 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of TH34 waste.
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TH34 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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